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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the successful conjugation of proteins with

Quasar 670, a bright far-red fluorescent dye. Quasar 670 is an excellent alternative to Cy™5

and Alexa Fluor™ 647, offering robust performance in various applications, including

fluorescence microscopy, flow cytometry, and immunoassays.[1][2][3]

Introduction to Quasar 670 Protein Conjugation
Quasar 670 is an indocarbocyanine dye that fluoresces in the red region of the visible

spectrum.[1][4] It is commonly supplied as a succinimidyl ester (SE) or N-hydroxysuccinimide

(NHS) ester, which readily reacts with primary amine groups (-NH₂) on proteins to form stable

covalent amide bonds.[3][5][6][7][8] This process, known as protein labeling or conjugation, is

essential for attaching a fluorescent reporter to a protein of interest, enabling its detection and

tracking in biological systems.

The following protocols are optimized for labeling Immunoglobulin G (IgG) antibodies but can

be adapted for other proteins with appropriate adjustments to the reaction conditions.[3]
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Quantitative Data Summary
Successful protein conjugation requires careful control of experimental parameters. The

following tables summarize key quantitative data for Quasar 670 and recommended labeling

conditions.

Table 1: Spectroscopic Properties of Quasar 670

Property Value Reference

Absorption Maximum (λmax) 647 nm [1][2]

Molar Extinction Coefficient at

λmax
187,000 M-1cm-1 [1][2]

Emission Maximum (λem) 670 nm [1][2][9]

Recommended Quencher BHQ®-2 [1][9][10]

Table 2: Recommended Reaction Parameters for IgG Labeling
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Parameter
Recommended
Value

Notes Reference

Protein Concentration 1 - 10 mg/mL

Higher concentrations

generally increase

labeling efficiency.

[3]

Reaction Buffer

0.1 M Sodium

Bicarbonate, pH 8.3-

9.0

Amine-free buffers are

crucial to prevent

competing reactions.

PBS can be used but

the pH should be

adjusted.

[3][7][11]

Molar Ratio of

Dye:Protein
8:1 to 15:1

This should be

optimized for each

specific protein to

achieve the desired

Degree of Labeling

(DOL).

[12]

Reaction Time 1 - 2 hours

Can be extended for

unstable proteins at

lower temperatures

(e.g., 4°C for up to 48

hours).

[8][13]

Reaction Temperature Room Temperature [8]

Experimental Protocols
This section provides a detailed, step-by-step methodology for conjugating Quasar 670 SE to a

protein.

Required Materials
Quasar 670 Succinimidyl Ester (SE)

Protein of interest (e.g., IgG antibody)
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Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Purification column (e.g., Sephadex G-25) or spin desalting column

Phosphate Buffered Saline (PBS), pH 7.4

Spectrophotometer

Experimental Workflow Diagram
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Caption: Experimental workflow for Quasar 670 protein conjugation.

Step-by-Step Protocol
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Step 1: Prepare the Protein Solution

Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[3]

Ensure the buffer is free of any amine-containing substances like Tris or glycine, as these will

compete with the protein for reaction with the dye.[3][11] If necessary, perform buffer

exchange into the reaction buffer using dialysis or a desalting column.

Step 2: Prepare the Quasar 670 Stock Solution

Allow the vial of Quasar 670 SE to equilibrate to room temperature before opening to

prevent moisture condensation.

Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or high-quality DMF.[8]

This solution should be prepared fresh for each labeling reaction.

Step 3: Labeling Reaction

Add the calculated amount of Quasar 670 stock solution to the protein solution while gently

vortexing. The optimal molar ratio of dye to protein should be determined empirically but a

starting point of 10:1 is recommended.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[8] For

proteins that are sensitive to degradation, the incubation can be performed at 4°C for a

longer duration (e.g., overnight).[13]

Step 4: Purification of the Conjugate

Separate the labeled protein from the unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25) or a spin desalting column.[8][11]

Equilibrate the column with PBS (pH 7.4) and apply the reaction mixture.

Elute the conjugate with PBS. The labeled protein will elute first as a colored fraction, while

the smaller, unreacted dye molecules will be retained on the column and elute later.

Collect the fractions containing the purified protein-dye conjugate.
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Characterization of the Conjugate
Step 1: Measure Absorbance

Measure the absorbance of the purified conjugate solution at 280 nm (A280) and 647 nm

(A647) using a spectrophotometer.[3] Dilute the conjugate solution with PBS if the

absorbance values are too high to be accurately measured.

Step 2: Calculate the Degree of Labeling (DOL)

The DOL represents the average number of dye molecules conjugated to each protein

molecule.[14]

Calculate the protein concentration:

Protein Concentration (M) = [A₂₈₀ - (A₆₄₇ × Correction Factor)] / εprotein

Where:

The correction factor for Quasar 670 at 280 nm is approximately 0.026.[3]

εprotein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈

210,000 M-1cm-1).

Calculate the dye concentration:

Dye Concentration (M) = A₆₄₇ / εdye

Where εdye for Quasar 670 is 187,000 M-1cm-1 at 647 nm.[1]

Calculate the DOL:

DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL for most applications is between 2 and 7. Over-labeling can lead to

fluorescence quenching and reduced protein activity.[14]

Storage and Handling
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Store the purified Quasar 670-protein conjugate at 4°C for short-term storage or at -20°C for

long-term storage, protected from light.[3][8] For long-term storage, it is advisable to add a

cryoprotectant like glycerol and aliquot the conjugate to avoid repeated freeze-thaw cycles.

Troubleshooting
Problem: Low Degree of Labeling (Under-labeling)

Possible Cause: Presence of amine-containing substances in the protein solution.

Solution: Ensure the protein is in an amine-free buffer. Perform buffer exchange if

necessary.[3]

Possible Cause: Low protein concentration.

Solution: Concentrate the protein solution before labeling.[3]

Possible Cause: Insufficient amount of dye used.

Solution: Increase the molar ratio of dye to protein in the reaction.

Possible Cause: Hydrolyzed/inactive dye.

Solution: Use freshly prepared dye stock solution. Ensure the dye is stored properly,

protected from moisture.

Problem: Protein Precipitation After Labeling

Possible Cause: Over-labeling of the protein.

Solution: Reduce the molar ratio of dye to protein in the labeling reaction.

Possible Cause: Protein instability.

Solution: Perform the labeling reaction at a lower temperature (4°C).

Signaling Pathway Diagram (Example)
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While Quasar 670 can be used to label any protein with available primary amines, a common

application is in immunofluorescence, where a labeled secondary antibody is used to detect a

primary antibody bound to a target antigen. The following diagram illustrates this principle.

Cellular Environment

Target Antigen

Primary Antibody

binds to

Quasar 670-labeled
Secondary Antibody

binds to

Fluorescence Detection
(Microscopy/Flow Cytometry)

emits signal for

Click to download full resolution via product page

Caption: Principle of indirect immunofluorescence using a Quasar 670-labeled secondary

antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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